Cas no 4036-30-0 ((S)-(+)-Phenylsuccinic acid)

(S)-(+)-Phenylsuccinic acid structure
(S)-(+)-Phenylsuccinic acid structure
(S)-(+)-Phenylsuccinic acid
4036-30-0
C10H10O4
194.184003353119
MFCD00065929
44684
87575053

(S)-(+)-Phenylsuccinic acid Properties

Names and Identifiers

    • (S)-2-Phenylsuccinic acid
    • (S)-(+)-PHENYLSUCCINIC ACID
    • (+)-PHENYL SUCCINIC ACID
    • Butanedioic acid, phenyl-, (S)-
    • (S)-2-Phenylbutanedioic acid
    • (+)-(S)-2,3,3-trimethylbutanoic acid
    • (+)-(S)-2-phenylbutane-1,4-dioic acid
    • (+)-(S)-2-phenylsuccinic acid
    • (2S)-(+)-2,3,3-trimethylbutyric acid
    • (2S)-(+)-2-phenylsuccinic acid
    • (S)-2,3,3-Tr
    • (S)-2,3,3-Trimethylbutansaeure
    • (S)-2,3,3-trimethylbutyric acid
    • (S)-2-Phenylbernsteinsaeure
    • (S)-2-tert-butylpropionic acid
    • AC1ODUWG
    • AK130957
    • Butanoic acid, 2,3,3-trimethyl-, (2S)-
    • CTK0F4773
    • KB-211025
    • Butanedioicacid, phenyl-, (2S)- (9CI)
    • Succinic acid,phenyl-, D-(+)- (8CI)
    • (+)-2-Phenylsuccinic acid
    • (S)-Phenylsuccinic acid
    • (+)-Phenylsuccinic acid
    • (2S)-2-phenylbutanedioic acid
    • (S)-2-Phenyl succinic acid
    • Butanedioic acid, phenyl-, (2S)-
    • (s)-(+)-2-phenylsuccinic acid
    • (S)-(+)-PhenylsuccinicAcid
    • QSPL 009
    • LVFFZQQWIZURIO-QMMMGPOBSA-N
    • OR310969
    • AX8033591
    • AB0075979
    • P0936
    • 036P300
    • A1
    • MFCD00065929
    • 4036-30-0
    • Q27460184
    • SS-4844
    • SCHEMBL377175
    • CS-W010661
    • inverted exclamation mark(2)R inverted exclamation mark(3)-(+)-Phenylsuccinic acid
    • AKOS015840414
    • (S)-(+)-Phenylsuccinic acid, >=99.0% (sum of enantiomers, HPLC)
    • (S)-2-Phenylsuccinicacid
    • (2S)-2-phenylbutanedioic acid >99% ee
    • (2S)-2-Phenylbutanedioic acid (ACI)
    • Butanedioic acid, phenyl-, (2S)- (9CI)
    • Butanedioic acid, phenyl-, (S)- (ZCI)
    • Succinic acid, phenyl-, D-(+)- (8CI)
    • NS00083596
    • +Expand
    • MFCD00065929
    • LVFFZQQWIZURIO-QMMMGPOBSA-N
    • 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)/t8-/m0/s1
    • OC([C@@H](CC(=O)O)C1C=CC=CC=1)=O
    • 2616723

Computed Properties

  • 194.057909g/mol
  • 0
  • 0.9
  • 2
  • 4
  • 4
  • 194.057909g/mol
  • 194.057909g/mol
  • 74.6Ų
  • 14
  • 218
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1

Experimental Properties

  • 1.32950
  • 74.6
  • 147.5 ° (C=2, EtOH)
  • 290.62°C (rough estimate)
  • 173-176 °C
  • 154.2°C
  • White to Yellow Solid
  • 168 º (c=1, acetone)
  • [α]20/D +171±4°, c = 1% in acetone
  • 1.2534 (rough estimate)

(S)-(+)-Phenylsuccinic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003CYQ-250mg
(S)-2-Phenylsuccinic acid
4036-30-0 98%
250mg
$9.00 2024-05-03
A2B Chem LLC
AB55970-250mg
(S)-(+)-Phenylsuccinic acid
4036-30-0 98%
250mg
$9.00 2024-04-20
Aaron
AR003D72-100mg
(S)-2-Phenylsuccinic acid
4036-30-0 98%
100mg
$5.00
abcr
AB140801-1 g
(S)-(+)-Phenylsuccinic acid, 98%; .
4036-30-0 98%
1 g
€152.00 2023-07-20
Apollo Scientific
OR310969-500mg
(2S)-2-Phenylbutanedioic acid
4036-30-0 >99% e.e.
500mg
£80.00 2023-09-02
AstaTech
59766-1/G
(S)-2-PHENYL SUCCINIC ACID
4036-30-0 97%
1g
$43 2023-09-16
Chemenu
CM276487-10g
(S)-2-Phenylsuccinic acid
4036-30-0 95+%
10g
$281
Crysdot LLC
CD12074559-1g
(S)-2-Phenylsuccinic acid
4036-30-0 97%
1g
$220 2024-07-24
eNovation Chemicals LLC
Y1044349-5g
(S)-2-Phenylsuccinic acid
4036-30-0 98%
5g
$265 2022-06-09
Fluorochem
040477-1g
S)-2-Phenyl succinic acid
4036-30-0 97%
1g
£95.00 2022-03-01

(S)-(+)-Phenylsuccinic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Chromium trioxide Solvents: Acetic acid ,  Water
1.2 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Enantioselective synthesis of succinic acids and γ-lactones via palladium catalyzed allylic substitution reactions
Dawson, Graham J.; Williams, Jonathan M. J.; Coote, Steven J., Tetrahedron: Asymmetry, 1995, 6(10), 2535-46

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Water Catalysts: p-Toluenesulfonic acid ,  Palladium acetylacetonate ,  1,1′-[(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diyl]bis[1,1-diphenylphosphine] Solvents: 1,2-Dichloroethane ;  48 h, 10 bar, 60 °C
Reference
Palladium-Catalyzed Asymmetric Hydroesterification of α-Aryl Acrylic Acids to Chiral Substituted Succinates
Ji, Xiaolei; Shen, Chaoren ; Tian, Xinxin; Dong, Kaiwu, Organic Letters, 2021, 23(21), 8645-8649

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Ozone Solvents: Methanol
1.2 Reagents: Formic acid
1.3 Reagents: Piperidine
1.4 Solvents: Water
1.5 Solvents: Ethyl acetate
Reference
Enantioselective Synthesis of Fused Cycloheptadienes by a Tandem Intramolecular Cyclopropanation/Cope Rearrangement Sequence
Davies, Huw M. L.; Doan, Brian D., Journal of Organic Chemistry, 1999, 64(23), 8501-8508

(S)-(+)-Phenylsuccinic acid Raw materials

(S)-(+)-Phenylsuccinic acid Preparation Products

(S)-(+)-Phenylsuccinic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4036-30-0)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4036-30-0)
XU NV SHI
15221998634
1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4036-30-0)
TANG SI LEI
15026964105
2881489226@qq.com

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